Cas no 397843-62-8 (Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-)
397843-62-8 structure
Product Name:Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-
CAS No:397843-62-8
MF:C14H16BNO2
MW:241.093343734741
CID:1511036
PubChem ID:22351530
Update Time:2025-04-21
Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-
- PSP013
- (2-((Benzylamino)methyl)phenyl)boronic acid
- SCHEMBL6348017
- 397843-62-8
- Penn Chem-GAM_013
-
- Inchi: 1S/C14H16BNO2/c17-15(18)14-9-5-4-8-13(14)11-16-10-12-6-2-1-3-7-12/h1-9,16-18H,10-11H2
- InChI Key: AZNBAJOCTNBBET-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=CC=1CNCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 240.13108
- Monoisotopic Mass: 241.1274089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- PSA: 52.49
Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
397843-62-8 (Boronic acid, [2-[[(phenylmethyl)amino]methyl]phenyl]-) Related Products
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